- In situ biodiesel production from wet Chlorella vulgaris under subcritical conditionChemical Engineering Journal (Amsterdam, 2012, 213, 104-108,
Cas no 110-42-9 (Methyl decanoate)
Methyl decanoate Properties
Names and Identifiers
-
- Methyl decanoate
- Capric acid methyl ester~Decanoic acid methyl ester~Methyl decanoate
- METHYLE N-CAPRINATE
- Methyl Decanoate [Standard Material for GC]
- CAPRIC ACID METHYLESTER(AS)
- Methyl Caprate
- Methyl decanoate (Methyl caprate)
- Methyl Decanoate (Methyl Caprate)
- Non Polar Column Test Mix
- Capric acid methyl ester
- Decanoic Acid Methyl Ester
- Metholene 2095
- Methyl caprinate
- Methyl Decanoate [Standard Material]
- methyl decylate
- methyl n-caprate
- methyl n-decanoate
- n-decanoic acid methyl ester
- Uniphat A30
- methyl-n-caprate
- ESTASOL MD10
- Decanoic acid, methyl ester
- uniphata30
- metholene2095
- methyl caprate
- Methyl caprate
- +Expand
-
- MFCD00009580
- YRHYCMZPEVDGFQ-UHFFFAOYSA-N
- 1S/C11H22O2/c1-3-4-5-6-7-8-9-10-11(12)13-2/h3-10H2,1-2H3
- CCCCCCCCCC(=O)OC
- 1759170
Computed Properties
- 186.16200
- 0
- 2
- 9
- 13
- 121
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
Experimental Properties
- 3.30010
- 26.30000
- n20/D 1.425(lit.)
- Soluble in alcohol. Insoluble in water.
- 108 °C/10 mmHg
224 °C(lit.) - −14-−11 °C (lit.)
- Fahrenheit: 230 ° f
Celsius: 110 ° c - chloroform: soluble100mg/mL, clear
- Colorless transparent oily liquid.
- Soluble in ethanol, ether and benzene, insoluble in water.
- 0.871 g/mL at 20 °C(lit.)
Methyl decanoate Security Information
- GHS07
- HD9830000
- 1
- S24/25
- 24/25
- Xi
- UN 3082 9 / PGIII
- H315,H319,H413
- P305+P351+P338
- Warning
- Yes
- 0.7%(V)
Methyl decanoate Customs Data
- 2915900090
-
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Methyl decanoate Price
Methyl decanoate Synthesis
Synthetic Circuit 1
Methyl decanoate Preparation Products
- Methyl decanoate (110-42-9)
- Methyl laurate (111-82-0)
- METHYL PALMITOLEATE (1120-25-8)
- Methyl palmitate (112-39-0)
- Methyl stearate (112-61-8)
- Methyl oleate (112-62-9)
- Methyl linoleate (112-63-0)
- Methyl myristate (124-10-7)
- Methyl tridecanoate (1731-88-0)
- Methyl Elaidate Standard (1937-62-8)
- Methyl cis-11-Eicosenoate (2390-09-2)
- Methyl Nervonate (2733-88-2)
- Eicosapentaenoic acid methyl ester (2734-47-6)
- Methyl Linolenate (301-00-8)
- (10Z)-10-Heptadecenoic Acid Methyl Ester (75190-82-8)
- 10-Pentadecenoic acid,methyl ester, (10Z)- (90176-52-6)
Methyl decanoate Suppliers
Methyl decanoate Related Literature
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Song Li,Long Yan,Qiying Liu,Jianguo Liu,Qiyu Liu,Wei Fan,Xuelai Zhao,Xinghua Zhang,Chenguang Wang,Longlong Ma,Qi Zhang Green Chem. 2020 22 2889
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2. Recent progress in the catalytic transformation of carbon dioxide into biosourced organic carbonatesVatcharaporn Aomchad,àlex Cristòfol,Francesco Della Monica,Bart Limburg,Valerio D'Elia,Arjan W. Kleij Green Chem. 2021 23 1077
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Ziwei Guo,Feng Zhou,Hao Wang,Xiaohao Liu,Guangyue Xu,Ying Zhang,Yao Fu Green Chem. 2019 21 5046
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4. Recent progress in the catalytic transformation of carbon dioxide into biosourced organic carbonatesVatcharaporn Aomchad,àlex Cristòfol,Francesco Della Monica,Bart Limburg,Valerio D'Elia,Arjan W. Kleij Green Chem. 2021 23 1077
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Selvakumar Ramalingam,N. V. Mahalakshmi RSC Adv. 2020 10 4274
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Peter Christensen,Giorgio Tomasi,Mette Kristensen,Peter E. Holm,Jan H. Christensen Anal. Methods 2017 9 5970
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Shinji Kato,Aya Sato J. Mater. Chem. 2012 22 8613
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8. Efficient ruthenium-catalysed oxidative cleavage of methyl oleate with hydrogen peroxide as oxidantArno Behr,Nils Tenhumberg,Andreas Wintzer RSC Adv. 2013 3 172
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Woo-Young Jeon,Min-Jeong Jang,Gyu-Yeon Park,Hye-Jeong Lee,Sung-Hwa Seo,Hee-Suk Lee,Changpyo Han,Heeun Kwon,Ho-Chang Lee,Jong-Hwa Lee,Yong-Taek Hwang,Myung-Ock Lee,Jeong-Gyu Lee,Hong-Weon Lee,Jung-Oh Ahn Green Chem. 2019 21 6491
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Mohammad Ahmadvand,Hassan Sereshti,Hadi Parastar RSC Adv. 2015 5 11633
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Mohammad Ahmadvand,Hassan Sereshti,Hadi Parastar RSC Adv. 2015 5 11633